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Compound of Interest

Compound Name: (24R)-MC 976

Cat. No.: B15544723

Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and maintain experimental

integrity. This document provides crucial safety and logistical information for the handling and

disposal of (24R)-MC 976.

(24R)-MC 976, with the CAS Number 112828-09-8, is a compound that requires careful

management in a laboratory setting.[1] While it is not classified as hazardous under the

Globally Harmonized System (GHS), adherence to standard laboratory safety protocols is

essential to minimize exposure and prevent contamination.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling (24R)-MC 976.[1]
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Protection Type Specific Recommendations Standards

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected before use

and disposed of properly after

handling the compound.

Follow good laboratory

practices.

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

NIOSH (US) or EN 166 (EU)

approved.

Skin and Body

Laboratory coat or other

suitable protective clothing to

prevent skin contact.

Standard laboratory apparel.

Respiratory

Use a NIOSH-approved

respirator or equivalent if there

is a risk of inhaling dust,

vapors, or mist.

NIOSH (US) or equivalent.

Operational and Handling Plan
Handling:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, especially

when handling the compound in powdered form or when there is a potential for

aerosolization.

Hygiene: Wash hands thoroughly with soap and water after handling.[1] Remove and wash

contaminated clothing before reuse.[1]

Storage:

Short-term: Store at 2-8°C in a tightly sealed container within a dry, well-ventilated area.[1]

Long-term: For prolonged storage, maintain at -20°C.[1]
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Emergency Procedures
Accidental Release: In the event of a spill, prevent dust formation.[1] Do not allow the

substance to enter drains.[1] Carefully sweep or scoop up the spilled material and place it into

a suitable, sealed container for disposal.[1]

First Aid:

After Inhalation: Move the individual to fresh air.

After Skin Contact: Wash the affected area with plenty of soap and water.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

After Ingestion: Rinse mouth with water. Do not induce vomiting.

Disposal Plan
Dispose of (24R)-MC 976 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Consult with your institution's environmental

health and safety (EHS) department for specific guidance on chemical waste disposal.

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when working with (24R)-MC 976.
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Start: Handling
(24R)-MC 976

Assess Potential
for Exposure

Hand Protection:
Wear Chemical-Resistant Gloves

Always Required

Eye Protection:
Wear Safety Glasses/GogglesAlways Required

Body Protection:
Wear Laboratory Coat

Always Required

Respiratory Protection:
Use Respirator

Risk of Inhalation
(dust, aerosol)?

[Yes]

Standard Ventilation
Sufficient

Risk of Inhalation
(dust, aerosol)?

[No]

Proceed with
Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling (24R)-MC 976.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15544723/docs#essential-safety-and-operational-
protocols-for-handling-24r-mc-976]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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